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Compound of Interest

Compound Name: 2-Bromonaphthalen-1-ol

L  Get Quote

Cat. No.: B1194128

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Bromonaphthalen-1-ol, a key intermediate in pharmaceutical and organic synthesis.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
integrity of research.

Chemical and Physical Properties

2-Bromonaphthalen-1-ol is a white crystalline solid.[1] It is soluble in organic solvents such as
ethanol and dichloromethane and is practically insoluble in water.[1]

Property Value Source
Molecular Formula C10H7Bro [1][2]
Molecular Weight 223.07 g/mol [2]
Appearance White crystalline solid [1]

Soluble in ethanaol,

Solubility dichloromethane; practically [1]
insoluble in water
Room temperature, stored

Storage [2][3]

under nitrogen
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Hazard Identification and GHS Classification

2-Bromonaphthalen-1-ol is considered an irritant.[1] While a specific GHS classification for

this compound is not uniformly available across all sources, related compounds offer guidance

on potential hazards. For instance, 1-Bromo-2-naphthol is classified as harmful if swallowed,

causes skin irritation, and causes serious eye irritation.

Note: The following table is based on data for related compounds and should be used as a

precautionary guide. A substance-specific risk assessment should always be conducted.

Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye ”
Irritation

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when handling 2-Bromonaphthalen-1-ol.

Personal Protective Equipment (PPE)

Equipment

Specification

Eye/Face Protection

Chemical safety goggles or a face shield.[4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)
and a lab coat.[1][4]

Respiratory Protection

Use in a well-ventilated area.[1] If dusts are
generated, a NIOSH-approved respirator is

recommended.

Engineering Controls
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Control Specification

Ventilation Work in a well-ventilated chemical fume hood.[1]

An eyewash station and safety shower must be

Eye Wash Station ] )
readily accessible.[5]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[1][4]
e Do not breathe dust.[5]

e Wash hands thoroughly after handling.[4]

» Keep container tightly closed when not in use.[4]

Experimental Protocols
General Handling Workflow

The following diagram illustrates a standard workflow for the safe handling of chemical

reagents like 2-Bromonaphthalen-1-ol.
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General Chemical Handling Workflow
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fter completion

Post-Experiment

Decontaminate Glassware & Surfaces

egregate waste streams
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Caption: A logical workflow for the safe handling of chemical reagents.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1194128?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases.[4][5]

Spill and Emergency Procedures

Situation

Protocol

Skin Contact

Immediately wash off with plenty of soap and
water while removing all contaminated clothing.

Seek medical attention.[5]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[5]

Move to fresh air. If not breathing, give artificial

Inhalation o ) )
respiration. Get medical attention.[5]
) Clean mouth with water. Do NOT induce
Ingestion » ) ]
vomiting. Get medical attention.[4]
Spil Sweep up and shovel into suitable containers
pi

for disposal. Avoid generating dust.[5]

Fire-Fighting Measures

Measure

Detail

Suitable Extinguishing Media

Carbon dioxide, dry chemical powder, or

appropriate foam.

Unsuitable Extinguishing Media

Do not use a heavy water stream.

Specific Hazards

Emits toxic fumes under fire conditions,
including carbon monoxide, carbon dioxide, and
hydrogen halides.[5][6]

Protective Equipment

Wear self-contained breathing apparatus and

full protective gear.[5]
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Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not let product enter drains.

Reactivity and Stability

2-Bromonaphthalen-1-ol is stable under normal conditions.[5] It is incompatible with strong
oxidizing agents and strong bases.[5] The reactivity of the C-Br bond is influenced by its
position on the naphthalene ring.[7]

This technical guide is intended for use by qualified individuals trained in chemical handling.
The information provided is based on currently available data and should be supplemented
with a thorough review of the specific Safety Data Sheet (SDS) for the product being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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